3-(4-methoxyphenyl)-1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]thiourea

• Molecular Formula: C26H29N5O3S
• Molecular Weight: 491.6 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-[(1,3,5-trimethylpyrazol-4-yl)methyl]thiourea
• InChI: InChI=1S/C26H29N5O3S/c1-16-7-6-8-20(13-16)31-24(32)14-23(25(31)33)30(15-22-17(2)28-29(4)18(22)3)26(35)27-19-9-11-21(34-5)12-10-19/h6-13,23H,14-15H2,1-5H3,(H,27,35)
• InChI Key: ITICYHSOKSBPTR-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)N2C(=O)CC(C2=O)N(CC3=C(N(N=C3C)C)C)C(=S)NC4=CC=C(C=C4)OC

Description

3-(4-methoxyphenyl)-1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]thiourea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "Compound A" in scientific literature.

Mechanism of Action

The mechanism of action of 3-(4-methoxyphenyl)-1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]thiourea involves the inhibition of specific enzymes and pathways that are involved in the progression of various diseases. This compound has been shown to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in scientific research. This compound has been shown to have anti-inflammatory, antioxidant, and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-methoxyphenyl)-1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]thiourea in lab experiments is its potential therapeutic applications. However, one of the limitations of using this compound is its high cost and limited availability.

Future Directions

There are several future directions for research on 3-(4-methoxyphenyl)-1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]thiourea. Some of these directions include:
1. Further investigation of the potential therapeutic applications of this compound in the treatment of various diseases.
2. Development of more cost-effective and efficient synthesis methods for this compound.
3. Investigation of the potential side effects and toxicity of this compound in pre-clinical and clinical studies.
4. Development of new analogs and derivatives of this compound with improved therapeutic properties.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. Further research is needed to fully understand the mechanism of action, biochemical and physiological effects, and potential side effects of this compound.

Synthesis Methods

The synthesis of 3-(4-methoxyphenyl)-1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]thiourea involves the reaction of 1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl)-4-methoxybenzene and (1,3,5-trimethyl-1H-pyrazol-4-yl)methylamine with thiourea. The reaction is carried out in the presence of a suitable solvent and a catalyst under specific reaction conditions.

Scientific Research Applications

The potential therapeutic applications of 3-(4-methoxyphenyl)-1-[1-(3-methylphenyl)-2,5-dioxopyrrolidin-3-yl]-1-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]thiourea have been extensively studied in scientific research. This compound has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.